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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and applications of 1,3-Dinitroglycerin-d5. This deuterated

isotopologue of 1,3-dinitroglycerin, a primary metabolite of the vasodilator nitroglycerin, is a

critical tool in pharmacokinetic and metabolic research.

Core Chemical Properties
1,3-Dinitroglycerin-d5, with the chemical formula C₃HD₅N₂O₇, is primarily utilized as an

internal standard in analytical and pharmacokinetic research.[1] Its key role is to improve the

accuracy of mass spectrometry and liquid chromatography for the precise quantification of

nitroglycerin and its metabolites in biological samples. While extensive experimental data for

the deuterated compound is not readily available in published literature, the properties of its

non-deuterated counterpart, 1,3-dinitroglycerin, along with computed data for the d5 analogue,

provide valuable insights.
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Property Value Source

Molecular Formula C₃HD₅N₂O₇ [2][3]

Molecular Weight 187.12 g/mol [3]

IUPAC Name

(1,1,2,3,3-pentadeuterio-2-

hydroxy-3-nitrooxypropyl)

nitrate

Synonyms

2-Hydroxypropane-1,3-diyl-

1,1,2,3,3-d5 dinitrate, 1,3-

DNG-d5

[2]

CAS Number 2733972-23-9 [3]

Appearance

Colorless to pale yellow oily

liquid (inferred from non-

deuterated form)

[4]

Storage Temperature
2-8°C Refrigerator or -20°C

Freezer
[3][5]

XLogP3 (Computed) 0.1

Hydrogen Bond Donor Count

(Computed)
1

Hydrogen Bond Acceptor

Count (Computed)
7

Topological Polar Surface Area

(Computed)
130 Å²

Vapor Pressure of 1,3-

Dinitroglycerin
0.00111 mmHg [6]

Note: Experimental physical properties such as melting point, boiling point, and density for 1,3-
Dinitroglycerin-d5 are not readily available in the public domain. The non-deuterated 1,3-

dinitroglycerin is a major plasma metabolite of the pharmaceutical vasodilator nitroglycerin.[4]

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of 1,3-Dinitroglycerin-d5 are

not extensively published. However, based on established chemical principles and analytical

methodologies for related compounds, representative protocols can be outlined.

Synthesis of 1,3-Dinitroglycerin-d5 (Representative
Protocol)
The synthesis of 1,3-Dinitroglycerin-d5 can be achieved through the nitration of its deuterated

precursor, Glycerol-1,1,2,3,3-d5. This precursor is commercially available from suppliers of

stable isotopes.[6][7][8][9] The nitration process is analogous to the synthesis of nitroglycerin.

Materials:

Glycerol-1,1,2,3,3-d5

Concentrated Nitric Acid

Concentrated Sulfuric Acid

Dichloromethane

Sodium Bicarbonate solution (saturated)

Magnesium Sulfate (anhydrous)

Ice bath

Procedure:

Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric

acid in a flask cooled in an ice bath.

Slowly add Glycerol-1,1,2,3,3-d5 to the cold nitrating mixture with constant stirring, ensuring

the temperature is maintained below 15°C.

After the addition is complete, allow the reaction to proceed for a short period with continued

cooling and stirring.
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Carefully pour the reaction mixture over crushed ice.

Extract the product into dichloromethane.

Wash the organic layer sequentially with cold water and saturated sodium bicarbonate

solution until the washings are neutral.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield 1,3-Dinitroglycerin-d5.

Caution: The nitration of glycerol and its derivatives is a highly exothermic and potentially

explosive reaction. It should only be performed by trained professionals with appropriate safety

precautions in a controlled laboratory setting.

Quantification of 1,3-Dinitroglycerin in Plasma using
GC-MS with 1,3-Dinitroglycerin-d5 as an Internal
Standard (Representative Protocol)
This protocol is adapted from established methods for the analysis of nitroglycerin and its

metabolites.[10][11][12]

1. Sample Preparation:

To a plasma sample, add a known amount of 1,3-Dinitroglycerin-d5 internal standard
solution.
Perform a liquid-liquid extraction with an appropriate organic solvent (e.g., a mixture of
pentane and diethyl ether).
Vortex and centrifuge the sample to separate the layers.
Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.
Reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate) for GC-
MS analysis.

2. GC-MS Analysis:

Gas Chromatograph (GC):
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Column: A suitable capillary column, such as a DB-5ms.
Injector: Splitless mode.
Oven Program: An appropriate temperature program to separate 1,3-dinitroglycerin from
other plasma components.
Mass Spectrometer (MS):
Ionization: Electron Ionization (EI) or Negative Chemical Ionization (NCI). NCI can offer
higher sensitivity for nitro compounds.[11]
Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for both 1,3-
dinitroglycerin and 1,3-Dinitroglycerin-d5. For the non-deuterated compound, characteristic
fragment ions include those at m/z 46 ([NO₂]⁺) and m/z 76. The corresponding ions for the
d5-labeled standard would be expected at a higher mass-to-charge ratio.

3. Quantification:

A calibration curve is constructed by analyzing a series of standards containing known
concentrations of 1,3-dinitroglycerin and a fixed concentration of the 1,3-Dinitroglycerin-d5
internal standard.
The concentration of 1,3-dinitroglycerin in the plasma samples is determined by comparing
the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations
Experimental Workflow for Pharmacokinetic Analysis
The following diagram illustrates a typical workflow for a pharmacokinetic study where 1,3-
Dinitroglycerin-d5 is used as an internal standard for the quantification of 1,3-dinitroglycerin in

biological samples.
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Caption: Workflow for pharmacokinetic analysis using a deuterated internal standard.
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Metabolic Pathway of Nitroglycerin
1,3-Dinitroglycerin-d5 is used to study the metabolism of nitroglycerin. The following diagram

shows the main metabolic pathway leading to the formation of dinitroglycerin isomers.
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Caption: Simplified metabolic pathway of nitroglycerin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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